Cas no 343-21-5 (4-(Trifluoromethyl)-phenothiazine)

• Product Name: 4-(Trifluoromethyl)-phenothiazine
• CAS No: 343-21-5
• MF: C₁₃H₈F₃NS
• MW: 267.269532203674
• CID: 918975
• PubChem ID: 120213
• Update Time: 2025-08-01

4-(Trifluoromethyl)-phenothiazine Chemical and Physical Properties

Names and Identifiers

• phenothiazine, 4-(trifluoromethyl)-
• 4-(trifluoromethyl)-10H-phenothiazine
• NSWKFLADKSTFDS-UHFFFAOYSA-N
• SCHEMBL11582263
• DTXSID30187858
• 343-21-5
• 4-27-00-01359 (Beilstein Handbook Reference)
• 4-(Trifluoromethyl)-phenothiazine
• 4-(Trifluoromethyl)phenothiazine
• BRN 0239594

• Inchi： 1S/C13H8F3NS/c14-13(15,16)8-4-3-6-10-12(8)18-11-7-2-1-5-9(11)17-10/h1-7,17H
• InChI Key： NSWKFLADKSTFDS-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2NC2C=CC=C(C(F)(F)F)C1=2

Computed Properties

• Exact Mass: 267.03304
• Monoisotopic Mass: 267.03295492g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 12.03

Additional information on 4-(Trifluoromethyl)-phenothiazine

4-(Trifluoromethyl)phenothiazine: A Comprehensive Overview

The compound with CAS No. 343-21-5, commonly referred to as 4-(trifluoromethyl)phenothiazine, is a fascinating molecule that has garnered significant attention in various scientific and industrial domains. This compound belongs to the phenothiazine family, which is a class of heterocyclic aromatic compounds with a wide range of applications. The 4-(trifluoromethyl)phenothiazine derivative, in particular, has been the subject of extensive research due to its unique chemical properties and potential uses in fields such as materials science, pharmaceuticals, and electronics.

The structure of 4-(trifluoromethyl)phenothiazine consists of a phenothiazine core—a bicyclic system comprising two fused benzene rings with two sulfur atoms and one nitrogen atom in the ring structure. The trifluoromethyl group (-CF3) is attached at the 4-position of the phenothiazine ring. This substitution pattern significantly influences the electronic properties of the molecule, making it highly versatile for various applications. The trifluoromethyl group is known for its strong electron-withdrawing effect, which enhances the compound's stability and reactivity in certain chemical environments.

Recent studies have highlighted the potential of 4-(trifluoromethyl)phenothiazine as a precursor for advanced materials. For instance, researchers have explored its use in the synthesis of novel semiconducting polymers and organic light-emitting diodes (OLEDs). The unique electronic properties of this compound make it an ideal candidate for applications requiring high electron mobility and stability under harsh conditions. Additionally, its ability to act as a photosensitizer has opened new avenues in photocatalysis and solar energy conversion technologies.

In the pharmaceutical industry, 4-(trifluoromethyl)phenothiazine has shown promise as a building block for drug development. Its ability to form stable complexes with metal ions has led to investigations into its potential use in metallo-drug design. Furthermore, studies have demonstrated that this compound exhibits antioxidant properties, which could be exploited in the development of therapeutic agents targeting oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular diseases.

The synthesis of 4-(trifluoromethyl)phenothiazine typically involves multi-step reactions that require precise control over reaction conditions. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. For example, researchers have developed catalytic routes using transition metal catalysts that significantly reduce reaction times and improve yields.

From an environmental perspective, 4-(trifluoromethyl)phenothiazine has been studied for its biodegradability and environmental impact. Initial findings suggest that while it is relatively stable under normal conditions, it can undergo degradation under specific environmental conditions such as UV light exposure or microbial activity. These insights are crucial for assessing its long-term impact on ecosystems and guiding sustainable practices in its production and application.

In conclusion, 4-(trifluoromethyl)phenothiazine (CAS No. 343-21-5) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application research, position it as a valuable tool for addressing current challenges in materials science, pharmaceuticals, and renewable energy technologies.